1-Isopropyl-2-methyl-3-cyanoisothiourea

• IUPAC Name: methyl N-cyano-N'-propan-2-ylcarbamimidothioate
• InChI: InChI=1S/C6H11N3S/c1-5(2)9-6(10-3)8-4-7/h5H,1-3H3,(H,8,9)
• InChI Key: BRDZPPATOYKRKL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N=C(NC#N)SC
• Molecular Formula: C6H11N3S
• Molecular Weight: 157.24 g/mol

Description

1-Isopropyl-2-methyl-3-cyanoisothiourea is a substituted isothiourea derivative characterized by the presence of an isopropyl group at position 1, a methyl group at position 2, and a cyano (-CN) substituent at position 2. Its molecular formula is C₇H₁₃N₃S, with a molecular weight of 171.26 g/mol. Isothioureas are sulfur-containing analogs of ureas, where oxygen is replaced by sulfur.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

The following compounds share structural similarities with 1-isopropyl-2-methyl-3-cyanoisothiourea, differing primarily in substituent groups:

Compound Name	Molecular Formula	Substituents (Positions)	Molecular Weight (g/mol)	Key Features	CAS Number (if available)
1-Isopropyl-2-methyl-3-cyanoisothiourea	C₇H₁₃N₃S	1: isopropyl; 2: methyl; 3: CN	171.26	High polarity, potential reactivity	Not provided in evidence
1-Methyl-3-isobutyl-thiourea ()	C₆H₁₂N₂S	1: methyl; 3: isobutyl	144.24	Thiourea (no cyano group)	Not provided
1-Cyano-2-(4-fluorophenyl)-3-methylisothiourea ()	C₁₀H₁₀FN₃S	1: CN; 2: 4-fluorophenyl; 3: methyl	223.27	Aromatic fluorinated substituent	152382-48-4

Key Observations:

Electron-Withdrawing vs. In contrast, 1-methyl-3-isobutyl-thiourea () lacks this feature, likely reducing its reactivity . The 4-fluorophenyl group in introduces aromaticity and lipophilicity, which may improve membrane permeability in biological systems compared to the aliphatic isopropyl group in the target compound .

Steric Effects :

• The isopropyl group in the target compound introduces steric bulk at position 1, which could hinder access to active sites in enzymes or catalysts. The smaller methyl group in ’s thiourea may reduce steric hindrance .

Toxicity and Stability: Thioureas (e.g., ) are known to exhibit higher toxicity compared to isothioureas due to metabolic release of hydrogen sulfide. The cyano group in the target compound may mitigate this by altering metabolic pathways .